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Compound of Interest

Compound Name: Dibutyldiethyltin-d18
Cat. No.: B15554952
Get Quote

An In-depth Examination of the Chemical Properties, Synthesis, and Analysis of a Key
Deuterated Organotin Compound

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyldiethyltin-d18 is the deuterated form of Dibutyldiethylstannane, a tetra-substituted
organotin compound. As a stable isotope-labeled compound, it serves as an invaluable internal
standard for quantitative analysis of its non-deuterated counterpart in various matrices. This
technical guide provides a comprehensive overview of the known chemical properties,
theoretical and established analytical methodologies, and potential applications of
Dibutyldiethyltin-d18 in research and development.

Chemical and Physical Properties

While specific experimental data for Dibutyldiethyltin-d18 is not readily available in public
literature, the fundamental properties can be summarized. Further empirical determination is
required for a complete physicochemical profile.
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Property Value Source
Molecular Formula C12H10D18Sn N/A
Molecular Weight 309.17 g/mol N/A

Not specified (likely a colorless
Appearance o ) ] N/A
liquid or low-melting solid)

Melting Point Data not available N/A

Boiling Point Data not available N/A

Expected to be soluble in
N organic solvents such as
Solubility ) N/A
chloroform, dichloromethane,

and DMSO.

Note: The physical properties of deuterated compounds are generally very similar to their non-
deuterated analogues. However, slight differences in properties like boiling point and retention
time in chromatography can be expected due to the increased mass.

Synthesis of Deuterated Organotin Compounds

The synthesis of deuterated organotin compounds, including Dibutyldiethyltin-d18, typically
involves the reaction of a deuterated Grignard reagent or organolithium reagent with a suitable
tin halide precursor. A generalized synthetic workflow is presented below.
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General Synthesis Workflow for Dibutyldiethyltin-d18

Preparation of Deuterated Grignard Reagent

Deuterated Butyl Halide (d9) Magnesium Metal Anhydrous Ether

.- Solvent

Grignard Reaction

Deuterated Butylmagnesium Halide (d9) Diethyltin Dihalide

+ Digthyltin Dihalide

Dibutyldiethyltin-d18 (Crude)

Workup and Purification

Aqueous Workup

;

Extraction

;

Chromatography

Pure Dibutyldiethyltin-d18
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Analytical Workflow for Dibutyldiethyltin-d18 using GC-MS

Sample Collection

Add Dibutyldiethyltin-d18

Spiking with Internal Standard

Extraction

:

Derivatization (e.g., Ethylation)

GC-MS Analysis

Data Processing

Quantification
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Predicted MS Fragmentation of Dibutyldiethyltin-d18

M+ (m/z 309)

Loss of C4D9 Loss of C2H5

Fragment (m/z 244) Fragment (m/z 280)

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Dibutyldiethyltin-d18: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554952/docs#dibutyldiethyltin-d18-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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